4-(Chloromethyl)-2-methylheptane

Specification

• Molecular Formula: C9H19Cl
• Molecular Weight: 162.70 g/mol
• IUPAC Name: 4-(chloromethyl)-2-methylheptane
• Standard InChI: InChI=1S/C9H19Cl/c1-4-5-9(7-10)6-8(2)3/h8-9H,4-7H2,1-3H3
• Standard InChI Key: SCKHWAKTKFLFHG-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CC(C)C)CCl

Introduction

4-(Chloromethyl)-2-methylheptane is an organic compound characterized by a chloromethyl group attached to the fourth carbon of a 2-methylheptane backbone. Its molecular formula is C9H19Cl, and it has a molecular weight of approximately 162.70 g/mol. This compound is notable for its structural features, which include a branched alkane chain and a chlorine substituent that can influence its chemical reactivity and biological activity.

Synthesis and Chemical Reactions

The synthesis of 4-(Chloromethyl)-2-methylheptane typically involves the chloromethylation of 2-methylheptane. This process can be achieved through the reaction of 2-methylheptane with formaldehyde and hydrochloric acid in the presence of a catalyst such as zinc chloride. The reaction requires controlled temperatures to ensure selective formation of the chloromethyl group.

4-(Chloromethyl)-2-methylheptane can undergo nucleophilic substitution reactions, where the chlorine atom can be replaced by various nucleophiles, leading to a variety of derivatives with different functional groups. This versatility makes it a valuable intermediate in organic synthesis.

Applications and Research Findings

4-(Chloromethyl)-2-methylheptane has potential applications in various fields, including organic synthesis and chemical research. Its ability to form derivatives through nucleophilic substitution reactions makes it useful for creating compounds with specific functional groups.

Interaction studies involving 4-(Chloromethyl)-2-methylheptane focus on its reactivity with biological macromolecules and other chemicals. Chlorinated compounds are often investigated for their ability to form adducts with DNA or proteins, which can lead to potential mutagenic effects. Understanding these interactions is crucial for assessing the compound's safety profile and environmental impact.

Comparison with Similar Compounds

Several compounds share structural similarities with 4-(Chloromethyl)-2-methylheptane. A comparison highlighting their uniqueness is provided below:

Compound Name	Molecular Formula	Unique Features
3-Chloro-2-methylhexane	C7H15Cl	Shorter carbon chain; different chlorine position
4-Bromomethyl-2-methylheptane	C9H19Br	Bromine instead of chlorine; potentially different reactivity
5-Chloro-3-methylhexane	C7H15Cl	Different position of chlorine; affects sterics
4-(Chloromethyl)-3-methylheptane	C9H19Cl	Chlorine at different position; alters chemical properties

The uniqueness of 4-(Chloromethyl)-2-methylheptane lies in its specific branching structure combined with the chloromethyl group at the fourth carbon position, which may impart distinct chemical reactivity compared to its analogs.